Cas no 1040663-27-1 (N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide)

• Product Name: N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide
• CAS No: 1040663-27-1
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5450380
• Update Time: 2025-10-30

N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N'-[2-(4-ethoxyphenoxy)acetyl]-6-oxopyridine-3-carbohydrazide
• N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide

• Inchi： 1S/C23H23N3O5/c1-2-30-19-9-11-20(12-10-19)31-16-21(27)24-25-23(29)18-8-13-22(28)26(15-18)14-17-6-4-3-5-7-17/h3-13,15H,2,14,16H2,1H3,(H,24,27)(H,25,29)
• InChI Key： DFRYMSFQCRJYAI-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NNC(COC1=CC=C(OCC)C=C1)=O)=O

Additional information on N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide

Research Brief on N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide (CAS: 1040663-27-1)

In recent years, the compound N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide (CAS: 1040663-27-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique hydrazide and pyridinone scaffold, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and anti-inflammatory activity. The following research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The structural complexity of N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide suggests its versatility in interacting with biological targets. Recent studies have focused on its role as a potent inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In vitro assays have demonstrated its ability to suppress pro-inflammatory mediators, with IC50 values comparable to those of established anti-inflammatory drugs. These findings position the compound as a promising candidate for further development in treating chronic inflammatory conditions.

Mechanistic studies have elucidated the compound's binding affinity to specific enzyme active sites. X-ray crystallography and molecular docking simulations reveal that the hydrazide moiety forms critical hydrogen bonds with amino acid residues in the COX-2 binding pocket, while the benzyl and ethoxyphenoxy groups contribute to hydrophobic interactions. This dual-binding mode enhances its selectivity and potency, reducing the likelihood of off-target effects—a common challenge in anti-inflammatory drug development.

Beyond its anti-inflammatory properties, preliminary research has explored the compound's potential in oncology. Recent data indicate that N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide exhibits moderate cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Its mechanism of action appears to involve the induction of apoptosis via mitochondrial pathway disruption, though further validation is required to confirm these observations and assess its therapeutic window.

Pharmacokinetic profiling of the compound has also been a focus of recent investigations. In vivo studies in rodent models have shown favorable absorption and distribution profiles, with notable brain penetration—a feature that could expand its applications to neuroinflammatory disorders. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the ethoxyphenoxy group has been observed, leading to variable half-lives across species.

In conclusion, N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-(4-ethoxyphenoxy)acetohydrazide represents a multifaceted molecule with significant potential in drug discovery. Its dual enzyme inhibitory activity, coupled with emerging evidence of anticancer effects, warrants further preclinical optimization. Future research directions should prioritize structural analogs to improve metabolic stability and expand target specificity, paving the way for translational studies in relevant disease models.